2,3,4-Trichloro-5-fluoro-benzotrifluoride

• IUPAC Name: 2,3,4-trichloro-1-fluoro-5-(trifluoromethyl)benzene
• InChI: InChI=1S/C7HCl3F4/c8-4-2(7(12,13)14)1-3(11)5(9)6(4)10/h1H
• InChI Key: PQJRETQVOMYJAK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)Cl)Cl)Cl)C(F)(F)F
• Molecular Formula: C7HCl3F4
• Molecular Weight: 267.4 g/mol

Description

2,3,4-Trichloro-5-fluoro-benzotrifluoride (TFBTF) is a halogenated fluorinated hydrocarbon that is used in a variety of industrial and scientific applications. It is a colorless, volatile liquid with a boiling point of -8.6°C and a melting point of -105°C. It is insoluble in water and has a low vapor pressure. TFBTF is used as a solvent in organic synthesis, as a fire retardant, as a catalyst in polymerization reactions, and as a reagent in the synthesis of other compounds.

Scientific Research Applications

2,3,4-Trichloro-5-fluoro-benzotrifluoride is used in a variety of scientific research applications. It is used as a solvent in organic synthesis, as a fire retardant, and as a reagent in the synthesis of other compounds. It is also used as a catalyst in polymerization reactions, and in the production of polymers and plastics. Additionally, 2,3,4-Trichloro-5-fluoro-benzotrifluoride is used in the synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals.

Mechanism of Action

2,3,4-Trichloro-5-fluoro-benzotrifluoride is a halogenated fluorinated hydrocarbon, and its mechanism of action is based on its ability to form strong hydrogen bonds with other molecules. The hydrogen bonds are formed between the fluorine atoms in the molecule and the hydrogen atoms in the other molecules. This creates a strong electrostatic attraction between the molecules, which allows them to interact with each other.
Biochemical and Physiological Effects
2,3,4-Trichloro-5-fluoro-benzotrifluoride has been studied for its potential biochemical and physiological effects. It has been found to be an inhibitor of the enzyme acetylcholinesterase, which is involved in the transmission of nerve impulses. In addition, it has been shown to be an inhibitor of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators. It has also been found to have an effect on the expression of certain genes, and has been shown to induce apoptosis in some cancer cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2,3,4-Trichloro-5-fluoro-benzotrifluoride in laboratory experiments include its low cost, its low volatility, and its low toxicity. It is also relatively easy to synthesize, and can be used in a variety of reactions. The main limitation of using 2,3,4-Trichloro-5-fluoro-benzotrifluoride in laboratory experiments is its low solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

The use of 2,3,4-Trichloro-5-fluoro-benzotrifluoride in laboratory experiments could be further explored in terms of its potential applications in the synthesis of pharmaceuticals and agrochemicals. Additionally, further research could be done on the biochemical and physiological effects of 2,3,4-Trichloro-5-fluoro-benzotrifluoride, as well as its potential use as a fire retardant. Additionally, further research could be done on the mechanism of action of 2,3,4-Trichloro-5-fluoro-benzotrifluoride, as well as its potential use in the synthesis of polymers and plastics. Finally, further research could be done on the use of 2,3,4-Trichloro-5-fluoro-benzotrifluoride in the production of specialty chemicals.

Synthesis Methods

2,3,4-Trichloro-5-fluoro-benzotrifluoride is synthesized by the chlorination of 1,2,3-trichloro-5-fluorobenzene. This reaction is carried out in a solvent such as acetonitrile, and is catalyzed by a Lewis acid such as zinc chloride. The reaction is typically carried out at temperatures between 80 and 120°C. The reaction yields a mixture of isomers, which can be separated by distillation or chromatography.